Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-)

• CAS No.: 95009-01-1
• Molecular Formula: C18H9CuN6O10S.Na; C18H9CuN6NaO10S
• Molecular Weight: 587.9 g/mol
• IUPAC Name: copper;sodium;4-[[4-[(3,5-dinitro-2-oxidophenyl)diazenyl]-2-hydroxy-3-oxidophenyl]diazenyl]benzenesulfonate
• InChI: InChI=1S/C18H12N6O10S.Cu.Na/c25-16-14(7-10(23(28)29)8-15(16)24(30)31)22-21-13-6-5-12(17(26)18(13)27)20-19-9-1-3-11(4-2-9)35(32,33)34;;/h1-8,25-27H,(H,32,33,34);;/q;+2;+1/p-3
• InChI Key: JVCMOGKYMSPSHV-UHFFFAOYSA-K
• Canonical SMILES: C1=CC(=CC=C1N=NC2=C(C(=C(C=C2)N=NC3=C(C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])[O-])[O-])O)S(=O)(=O)[O-].[Na+].[Cu+2]

Description

Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-) is a complex organic compound with the molecular formula C18H9CuN6O10S.Na . This compound is known for its vibrant color and is often used in various industrial applications, particularly in dyeing processes .

Preparation Methods

The synthesis of Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-) involves multiple steps:

Diazotization: The process begins with the diazotization of 4-aminobenzenesulfonic acid.

Coupling: The diazotized compound is then coupled with resorcinol.

Further Diazotization and Coupling: The resulting compound undergoes another diazotization and is subsequently coupled with 2-amino-4,6-dinitrophenol.

Complexation: Finally, the compound is complexed with copper (2+) ions and converted to its sodium salt form.

Chemical Reactions Analysis

Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-) undergoes various chemical reactions:

Oxidation and Reduction: The compound can participate in redox reactions due to the presence of azo groups.

Substitution: It can undergo substitution reactions, particularly in the aromatic rings.

Complexation: The compound can form complexes with various metal ions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium dithionite. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a reagent in analytical chemistry for detecting and quantifying other substances, particularly proteins and amino acids.

Biology: It is used in biological staining techniques to highlight specific structures within cells and tissues.

Medicine: The compound is used in medical imaging and diagnostic technologies.

Industry: It is widely used in the dyeing industry due to its vibrant color and stability.

Mechanism of Action

The mechanism of action of Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-) involves its ability to form complexes with metal ions. These complexes can interact with various molecular targets, including proteins and nucleic acids, leading to changes in their structure and function . The pathways involved in these interactions are still under investigation, but they are believed to involve coordination chemistry and redox reactions .

Comparison with Similar Compounds

Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-) is unique due to its specific structure and properties. Similar compounds include:

Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-): This compound has similar properties but differs in its specific molecular structure.

Other Azo Dyes: Compounds like Acid Brown 97 and Disperse Brown 97 share similar dyeing properties but differ in their chemical composition and applications.

These comparisons highlight the uniqueness of Sodium (4-((dihydroxy((2-hydroxy-3,5-dinitrophenyl)azo)phenyl)azo)benzenesulphonato(3-))cuprate(1-) in terms of its specific applications and chemical behavior.